Cas no 24667-07-0 (6-methyl-2-oxo-4-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylic acid)

• Product Name: 6-methyl-2-oxo-4-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylic acid
• CAS No: 24667-07-0
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• MDL: MFCD06208241
• CID: 266046
• PubChem ID: 251008
• Update Time: 2025-05-21

6-methyl-2-oxo-4-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 1,2-dihydro-6-methyl-2-oxo-4-(trifluoromethyl)-
• 6-methyl-2-oxo-4-(trifluoromethyl)-1H-pyridine-3-carboxylic acid
• 1,2-Dihydro-4-oxo-quinoline-3-carboxylic acid
• 1,4-Dihydro-4-oxo-3-quinolinecarboxylic acid
• 1,4-dihydro-4-oxo-quinoline-3-
• 1,4-dihydro-4-oxoquinoline-3-carboxylic acid
• 1,4-DIHYDRO-4-OXO-QUINOLINE-3-CARBOXYLIC ACID
• 3-carboxy-4-quinolone
• 4-oxo-1,4-dihydroqumoline-3-carboxylic acid
• 4-Quinolone-3-carboxylic acid
• 6-methyl-2-oxo-4-trifluoromethyl-1,2-dihydro-pyridine-3-carboxylic acid
• TIMTEC-BB SBB000272
• 6-methyl-2-oxo-4-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylic acid
• AKOS000320140
• 24667-07-0
• DTXSID90290791
• CS-0529447
• NSC 71057
• EN300-9533153
• NSC71057
• NSC-71057
• 2-Hydroxy-6-methyl-4-(trifluoromethyl)nicotinic acid

• MDL： MFCD06208241
• Inchi： 1S/C8H6F3NO3/c1-3-2-4(8(9,10)11)5(7(14)15)6(13)12-3/h2H,1H3,(H,12,13)(H,14,15)
• InChI Key： UNSSLBNWWBBLEW-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)NC(C=1C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 221.02998
• Monoisotopic Mass: 221.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.526
• Boiling Point: 328.7°Cat760mmHg
• Flash Point: 152.6°C
• Refractive Index: 1.482
• PSA: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-methyl-2-oxo-4-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylic acid

6-Methyl-2-oxo-4-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylic Acid: A Versatile Building Block in Modern Chemistry

6-Methyl-2-oxo-4-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylic acid (CAS No. 24667-07-0) is a highly specialized heterocyclic compound that has gained significant attention in pharmaceutical and agrochemical research. This trifluoromethyl-substituted dihydropyridine derivative serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and metabolic disorders.

The molecular structure of 6-methyl-2-oxo-4-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylic acid combines several pharmacologically important features: a dihydropyridine core, a carboxylic acid functionality, and the strategically positioned trifluoromethyl group. This unique combination makes it particularly valuable in drug discovery programs focused on developing novel enzyme inhibitors and receptor modulators.

Recent studies highlight the growing importance of fluorinated pyridine derivatives in medicinal chemistry, with 6-methyl-2-oxo-4-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylic acid serving as a key scaffold. Researchers are particularly interested in its potential applications for developing new treatments for diabetes and neurodegenerative diseases, addressing two of the most pressing healthcare challenges today.

The trifluoromethyl group in 6-methyl-2-oxo-4-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylic acid significantly enhances the compound's metabolic stability and membrane permeability, crucial factors in drug development. These properties make it an attractive building block for creating more effective pharmaceuticals with improved bioavailability profiles.

In synthetic chemistry, 6-methyl-2-oxo-4-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylic acid (CAS 24667-07-0) demonstrates remarkable versatility. It can undergo various transformations, including decarboxylation, amidation, and nucleophilic substitution reactions, allowing chemists to create diverse molecular architectures. This flexibility is particularly valuable in combinatorial chemistry approaches for drug discovery.

The agrochemical industry has also recognized the potential of 6-methyl-2-oxo-4-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylic acid derivatives. These compounds show promise as precursors for developing new generation crop protection agents with improved environmental profiles and reduced toxicity to non-target organisms.

From a commercial perspective, the demand for high-quality 6-methyl-2-oxo-4-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylic acid has been steadily increasing. Pharmaceutical companies and research institutions seek reliable suppliers who can provide this compound with consistent purity and proper documentation, including complete analytical data and regulatory compliance information.

Analytical characterization of 6-methyl-2-oxo-4-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylic acid typically includes HPLC purity assessment, mass spectrometric confirmation, and comprehensive NMR analysis (both 1H and 13C). These quality control measures ensure the compound meets the stringent requirements of modern drug discovery programs.

Storage and handling recommendations for 6-methyl-2-oxo-4-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylic acid emphasize protection from moisture and extreme temperatures. While not classified as hazardous under standard conditions, proper laboratory practices should always be followed when working with this chemical intermediate.

The future outlook for 6-methyl-2-oxo-4-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylic acid appears promising, with ongoing research exploring its potential in various therapeutic areas. As the pharmaceutical industry continues to focus on targeted therapies and personalized medicine, the demand for specialized building blocks like this compound is expected to grow significantly.

For researchers interested in exploring the chemistry of 6-methyl-2-oxo-4-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylic acid, numerous synthetic protocols and derivatization methods have been published in recent years. These publications demonstrate the compound's utility in creating diverse molecular scaffolds with potential biological activity.

Environmental considerations in the production and use of 6-methyl-2-oxo-4-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylic acid have led to the development of greener synthetic routes. Modern approaches focus on reducing organic solvent usage, improving atom economy, and minimizing waste generation throughout the manufacturing process.

Patent analysis reveals growing intellectual property activity surrounding 6-methyl-2-oxo-4-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylic acid derivatives, particularly in the areas of kinase inhibitors and GPCR modulators. This patent landscape suggests continued commercial interest in this chemical scaffold for therapeutic applications.

Quality specifications for 6-methyl-2-oxo-4-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylic acid typically require ≥98% purity by HPLC, with strict limits on related substances. Analytical methods for quality control continue to evolve, with UPLC-MS becoming increasingly common for precise characterization of this important intermediate.

In conclusion, 6-methyl-2-oxo-4-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylic acid (CAS 24667-07-0) represents a valuable tool for medicinal chemists and researchers across multiple disciplines. Its unique structural features and synthetic versatility position it as an important building block in the development of next-generation pharmaceuticals and agrochemicals.